Pigment red 57 Pigment red 57 Pigment Red 57, also known as D & C Red No. 6, is a synthetic dye produced from petroleum or coal tar sources; this dye is FDA-approved for use in pharmaceuticals and cosmetics.
Brand Name: Vulcanchem
CAS No.: 5858-81-1
VCID: VC0539662
InChI: InChI=1S/C18H14N2O6S.Na/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26);
SMILES: CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula: C18H14N2NaO6S
Molecular Weight: 409.4 g/mol

Pigment red 57

CAS No.: 5858-81-1

Cat. No.: VC0539662

Molecular Formula: C18H14N2NaO6S

Molecular Weight: 409.4 g/mol

Purity: >90% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Pigment red 57 - 5858-81-1

Specification

Description Pigment Red 57, also known as D & C Red No. 6, is a synthetic dye produced from petroleum or coal tar sources; this dye is FDA-approved for use in pharmaceuticals and cosmetics.
CAS No. 5858-81-1
Molecular Formula C18H14N2NaO6S
Molecular Weight 409.4 g/mol
IUPAC Name disodium;2-[(3-carboxy-2-oxidonaphthalen-1-yl)diazenyl]-5-methylbenzenesulfonate
Standard InChI InChI=1S/C18H14N2O6S.Na/c1-10-6-7-14(15(8-10)27(24,25)26)19-20-16-12-5-3-2-4-11(12)9-13(17(16)21)18(22)23;/h2-9,21H,1H3,(H,22,23)(H,24,25,26);
Standard InChI Key DYRCAPXESLYYIJ-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES CC1=CC(=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)O)S(=O)(=O)O.[Na]
Appearance Red solid powder

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